Cas no 2138387-50-3 (6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine)
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine
- EN300-1117565
- 2138387-50-3
-
- Inchi: 1S/C12H13FN2/c1-8(2)5-11-4-3-9-6-10(13)7-14-12(9)15-11/h3-4,6-8H,5H2,1-2H3
- InChI Key: HCKZZZACYXSOON-UHFFFAOYSA-N
- SMILES: FC1=CN=C2C(=C1)C=CC(CC(C)C)=N2
Computed Properties
- Exact Mass: 204.10627659g/mol
- Monoisotopic Mass: 204.10627659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 25.8Ų
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117565-0.05g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 95% | 0.05g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1117565-0.1g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 95% | 0.1g |
$1183.0 | 2023-10-27 | |
| Enamine | EN300-1117565-0.25g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 95% | 0.25g |
$1235.0 | 2023-10-27 | |
| Enamine | EN300-1117565-0.5g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 95% | 0.5g |
$1289.0 | 2023-10-27 | |
| Enamine | EN300-1117565-1.0g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 1g |
$1343.0 | 2023-05-23 | ||
| Enamine | EN300-1117565-2.5g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 95% | 2.5g |
$2631.0 | 2023-10-27 | |
| Enamine | EN300-1117565-5.0g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 5g |
$3894.0 | 2023-05-23 | ||
| Enamine | EN300-1117565-10.0g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 10g |
$5774.0 | 2023-05-23 | ||
| Enamine | EN300-1117565-1g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 95% | 1g |
$1343.0 | 2023-10-27 | |
| Enamine | EN300-1117565-5g |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine |
2138387-50-3 | 95% | 5g |
$3894.0 | 2023-10-27 |
6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine
6-Fluoro-2-(2-methylpropyl)-1,8-naphthyridine (CAS No. 2138387-50-3): A Comprehensive Overview
6-Fluoro-2-(2-methylpropyl)-1,8-naphthyridine (CAS No. 2138387-50-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This naphthyridine derivative belongs to a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a fluoro substituent at the 6-position and a 2-methylpropyl group at the 2-position gives this molecule unique physicochemical properties that make it valuable for various scientific investigations.
The molecular structure of 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine features a bicyclic aromatic system with nitrogen atoms at positions 1 and 8, which contributes to its potential as a pharmacophore in medicinal chemistry. Recent studies have explored its role as a building block for kinase inhibitors, particularly in cancer research where modified naphthyridine scaffolds have shown promise in targeted therapies. The compound's lipophilic nature, imparted by the isobutyl group, enhances its membrane permeability, a crucial factor in drug design.
In the context of current research trends, 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine has been investigated for its potential applications in COVID-19 related drug development, as similar heterocyclic compounds have demonstrated antiviral properties. The scientific community has shown particular interest in how fluorinated naphthyridines might interact with viral proteins, making this compound relevant to ongoing pandemic research efforts. Additionally, its structural features align with the growing demand for small molecule therapeutics in precision medicine.
The synthesis of CAS 2138387-50-3 typically involves multi-step organic transformations, with researchers focusing on developing more efficient routes to access this fluorinated heterocycle. Recent publications have highlighted innovative approaches using transition metal catalysis and C-H activation strategies to construct the naphthyridine core. These methodological advancements address the increasing need for sustainable chemistry practices in pharmaceutical manufacturing.
Beyond pharmaceutical applications, 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine has shown potential in materials science, particularly in the development of organic electronic materials. Its conjugated π-system and ability to participate in hydrogen bonding make it an interesting candidate for molecular electronics and sensor technologies. Researchers are exploring its photophysical properties for possible use in OLED materials and fluorescence-based probes.
The commercial availability of 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine has increased in recent years to meet growing demand from both academic and industrial researchers. Suppliers typically offer this compound with high purity (>98%) for research purposes, with current market trends showing steady growth in the fine chemicals sector. Analytical data including NMR spectra, HPLC chromatograms, and mass spectrometry results are generally provided to ensure quality control for sensitive applications.
From a regulatory perspective, CAS 2138387-50-3 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers working with this compound should follow standard laboratory safety protocols, particularly regarding personal protective equipment and proper chemical handling procedures. The material safety data sheet (MSDS) provides detailed information about storage conditions (typically at room temperature in a dry environment) and compatibility considerations.
Future research directions for 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine may include expanded investigations into its structure-activity relationships and potential as a privileged scaffold in medicinal chemistry. The compound's versatility makes it particularly valuable for fragment-based drug discovery approaches that are gaining popularity in the pharmaceutical industry. Additionally, its applications in agrochemical research and veterinary medicine represent emerging areas of interest.
For researchers seeking alternatives or related compounds, the 1,8-naphthyridine family offers numerous derivatives with varying biological activities. Structural modifications such as different alkyl substitutions or additional halogen atoms can significantly alter the compound's properties and applications. This structural tunability makes the naphthyridine core particularly valuable in combinatorial chemistry and high-throughput screening programs.
In conclusion, 6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine (CAS No. 2138387-50-3) represents an important building block in modern chemical research with applications spanning pharmaceuticals, materials science, and beyond. Its unique combination of structural features and physicochemical properties continues to drive innovation across multiple scientific disciplines, making it a compound of enduring interest to researchers worldwide.
2138387-50-3 (6-fluoro-2-(2-methylpropyl)-1,8-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)